Cas no 17757-70-9 (Carboxin Sulfoxide)

Carboxin Sulfoxide structure
Carboxin Sulfoxide structure
Product Name:Carboxin Sulfoxide
CAS No:17757-70-9
MF:C12H13NO3S
MW:251.301522016525
CID:184051
PubChem ID:28749
Update Time:2025-04-19

Carboxin Sulfoxide Chemical and Physical Properties

Names and Identifiers

    • 1,4-Oxathiin-3-carboxamide,5,6-dihydro-2-methyl-N-phenyl-, 4-oxide
    • 6-methyl-4-oxo-N-phenyl-2,3-dihydro-1,4-oxathiine-5-carboxamide
    • CARBOXIN SULFOXIDO
    • 1,4-Oxathin-3-carboxamide, 5,6-dihydro-2-methyl-N-phenyl-, 4-oxide
    • 2-methyl-N-phenyl-5,6-dihydro-1,4-oxathiine-3-carboxamide 4-oxide
    • F-831
    • Carboxin 4-oxide
    • Carboxin Sulfoxid
    • 5,6-Dihydro-2-methyl-1,4-oxathiin-3-carboanilide 4-oxide
    • 2-Methyl-3-(phenylcarbamoyl)-5,6-dihydro-1,4-oxathiin 4-oxide
    • 5,6-Dihydro-2-methyl-N-phenyl-1,4-oxathiin-3-carboxamide 4-oxide
    • Carboxin sulfoxide P/V-16 M4
    • NS00008720
    • Carboxin-sulfoxide
    • Carboxin-sulfoxide 100 microg/mL in Acetonitrile
    • UZXIHLNNJNITMJ-UHFFFAOYSA-N
    • 1,4-OXATHIIN-3-CARBOXANILIDE,5,6-DIHYDRO-2-METHYL-, 4-OXIDE
    • DTXSID8041531
    • carboxin TP1
    • F 831
    • 1,4-Oxathiin-3-carboxanilide, 5,6-dihydro-2-methyl-, 4-oxide
    • Q8Z570YAVC
    • CARBOXIN SULFOXIDE)
    • Vitavax Sulfoxide
    • HMS1670K09
    • CCG-256545
    • 1,4-Oxathiin-3-carboxamide, 5,6-dihydro-2-methyl-N-phenyl-, 4-oxide
    • 17757-70-9
    • 5,6-DIHYDRO-2-METHYL-1,4-OXATHIIN-3-CARBOXANILIDE-4-OXIDE
    • 2-Methyl-N-phenyl-5,6-dihydro-1,4-oxathiine-3-carboxamide 4-oxide #
    • Q27287123
    • CARBOXIN SULFOXIDE
    • UNII-Q8Z570YAVC
    • 1ST21319
    • DTXCID6021531
    • Carboxin Sulfoxide
    • Inchi: 1S/C12H13NO3S/c1-9-11(17(15)8-7-16-9)12(14)13-10-5-3-2-4-6-10/h2-6H,7-8H2,1H3,(H,13,14)
    • InChI Key: UZXIHLNNJNITMJ-UHFFFAOYSA-N
    • SMILES: S1(C(C(NC2C=CC=CC=2)=O)=C(C)OCC1)=O

Computed Properties

  • Exact Mass: 251.06169
  • Monoisotopic Mass: 251.062
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 2
  • Complexity: 359
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.6
  • Topological Polar Surface Area: 74.6A^2

Experimental Properties

  • Density: 1.36
  • Boiling Point: 511.9°Cat760mmHg
  • Flash Point: 263.4°C
  • Refractive Index: 1.638
  • PSA: 55.4
  • LogP: log Kow = 2.3

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